Cas no 2228577-54-4 (2-(2-bromo-3-nitrophenyl)ethanimidamide)

• Product Name: 2-(2-bromo-3-nitrophenyl)ethanimidamide
• CAS No: 2228577-54-4
• MF: C₈H₈BrN₃O₂
• MW: 258.072020530701
• CID: 5825716
• PubChem ID: 165643529
• Update Time: 2025-06-28

2-(2-bromo-3-nitrophenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-3-nitrophenyl)ethanimidamide
• EN300-1922124
• 2228577-54-4

• Inchi： 1S/C8H8BrN3O2/c9-8-5(4-7(10)11)2-1-3-6(8)12(13)14/h1-3H,4H2,(H3,10,11)
• InChI Key： XBGPOEIWSNRJCT-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CC(=N)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 256.97999g/mol
• Monoisotopic Mass: 256.97999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 95.7Ų

Additional information on 2-(2-bromo-3-nitrophenyl)ethanimidamide

Compound CAS No 2228577-54-4: 2-(2-Bromo-3-Nitrophenyl)Ethanimidamide

The compound with CAS No 2228577-54-4, known as 2-(2-bromo-3-nitrophenyl)ethanimidamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a bromine atom, a nitro group, and an ethanimidamide moiety. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The chemical structure of this compound is particularly interesting. The central benzene ring is substituted with a bromine atom at the 2-position and a nitro group at the 3-position. This substitution pattern creates a highly electron-deficient aromatic system, which can influence the reactivity of the molecule in various chemical reactions. The ethanimidamide group attached to the benzene ring further enhances the molecule's versatility, as it can participate in hydrogen bonding and other non-covalent interactions.

Recent studies have highlighted the potential of 2-(2-bromo-3-nitrophenyl)ethanimidamide in drug discovery and development. Researchers have explored its ability to act as a scaffold for designing bioactive molecules with specific pharmacological properties. For instance, the bromine atom can serve as a leaving group in nucleophilic substitution reactions, enabling the synthesis of derivatives with diverse functional groups. Similarly, the nitro group can be reduced to an amino group, opening up possibilities for creating compounds with improved bioavailability and selectivity.

In addition to its role in medicinal chemistry, this compound has also found applications in materials science. Its electron-deficient aromatic system makes it a promising candidate for use in organic electronics. For example, derivatives of this compound have been investigated as components of organic semiconductors and light-emitting diodes (OLEDs). The ability to tune the electronic properties of the molecule through functional group modification has further enhanced its utility in this field.

The synthesis of CAS No 2228577-54-4 involves a multi-step process that typically begins with the preparation of intermediates such as bromobenzene derivatives. The introduction of the nitro group and ethanimidamide moiety requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have made it possible to synthesize this compound more efficiently while minimizing environmental impact.

From an environmental perspective, understanding the behavior of 2-(2-bromo-3-nitrophenyl)ethanimidamide in natural systems is crucial for assessing its potential risks and benefits. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, but its persistence in aquatic environments remains a topic of interest for further research. Regulatory agencies are closely monitoring its use to ensure compliance with safety standards and environmental regulations.

In conclusion, CAS No 2228577-54-4, or 2-(2-bromo-3-nitrophenyl)ethanimidamide, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both scientific innovation and industrial development.